Methylustin
Methylustin
Brand Name:
Vulcanchem
CAS No.:
1329-04-0
VCID:
VC0075333
InChI:
InChI=1S/C20H17Cl3O5/c1-6-7(2)10-13(22)16(26-5)9(4)17-19(10)27-18-11(20(25)28-17)8(3)12(21)15(24)14(18)23/h6,24H,1-5H3/b7-6+
SMILES:
CC=C(C)C1=C2C(=C(C(=C1Cl)OC)C)OC(=O)C3=C(C(=C(C(=C3O2)Cl)O)Cl)C
Molecular Formula:
C20H17Cl3O5
Molecular Weight:
443.7 g/mol
Methylustin
CAS No.: 1329-04-0
Main Products
VCID: VC0075333
Molecular Formula: C20H17Cl3O5
Molecular Weight: 443.7 g/mol
| CAS No. | 1329-04-0 |
|---|---|
| Product Name | Methylustin |
| Molecular Formula | C20H17Cl3O5 |
| Molecular Weight | 443.7 g/mol |
| IUPAC Name | 1-[(E)-but-2-en-2-yl]-2,8,10-trichloro-9-hydroxy-3-methoxy-4,7-dimethylbenzo[b][1,4]benzodioxepin-6-one |
| Standard InChI | InChI=1S/C20H17Cl3O5/c1-6-7(2)10-13(22)16(26-5)9(4)17-19(10)27-18-11(20(25)28-17)8(3)12(21)15(24)14(18)23/h6,24H,1-5H3/b7-6+ |
| Standard InChIKey | FSINAZMQWFDQSD-VOTSOKGWSA-N |
| Isomeric SMILES | C/C=C(\C)/C1=C2C(=C(C(=C1Cl)OC)C)OC(=O)C3=C(C(=C(C(=C3O2)Cl)O)Cl)C |
| SMILES | CC=C(C)C1=C2C(=C(C(=C1Cl)OC)C)OC(=O)C3=C(C(=C(C(=C3O2)Cl)O)Cl)C |
| Canonical SMILES | CC=C(C)C1=C2C(=C(C(=C1Cl)OC)C)OC(=O)C3=C(C(=C(C(=C3O2)Cl)O)Cl)C |
| Synonyms | nidulin O-methylustin |
| PubChem Compound | 6450195 |
| Last Modified | Dec 23 2021 |
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